Cas no 1448140-18-8 (methyl 7-(2E)-3-(furan-2-yl)prop-2-enamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: methyl 7-(2E)-3-(furan-2-yl)prop-2-enamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 1448140-18-8
• MF: C₁₈H₁₈N₂O₄
• MW: 326.346524715424
• CID: 6089035
• PubChem ID: 71779262
• Update Time: 2025-10-31

methyl 7-(2E)-3-(furan-2-yl)prop-2-enamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-(2E)-3-(furan-2-yl)prop-2-enamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• methyl 7-[[(E)-3-(furan-2-yl)prop-2-enoyl]amino]-3,4-dihydro-1H-isoquinoline-2-carboxylate
• 1448140-18-8
• F2416-0951
• AKOS024647261
• methyl 7-[(2E)-3-(furan-2-yl)prop-2-enamido]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• (E)-methyl 7-(3-(furan-2-yl)acrylamido)-3,4-dihydroisoquinoline-2(1H)-carboxylate

• Inchi： 1S/C18H18N2O4/c1-23-18(22)20-9-8-13-4-5-15(11-14(13)12-20)19-17(21)7-6-16-3-2-10-24-16/h2-7,10-11H,8-9,12H2,1H3,(H,19,21)/b7-6+
• InChI Key： LUOAOSZKIVSSAS-VOTSOKGWSA-N
• SMILES： C1C2=C(C=CC(NC(=O)/C=C/C3=CC=CO3)=C2)CCN1C(OC)=O

Computed Properties

• Exact Mass: 326.12665706g/mol
• Monoisotopic Mass: 326.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.8Ų

Additional information on methyl 7-(2E)-3-(furan-2-yl)prop-2-enamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Introduction to Methyl 7-(2E)-3-(furan-2-yl)prop-2-enamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 1448140-18-8)

Methyl 7-(2E)-3-(furan-2-yl)prop-2-enamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 1448140-18-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydroisoquinoline class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of multiple functional groups, including an amide and an ester moiety, makes this molecule a versatile scaffold for further chemical modifications and biological investigations.

The chemical structure of Methyl 7-(2E)-3-(furan-2-yl)prop-2-enamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate is characterized by a rigid heterocyclic core flanked by aromatic and aliphatic substituents. The 1,2,3,4-tetrahydroisoquinoline backbone is a well-documented pharmacophore in drug discovery, particularly for its role in modulating neurological and cardiovascular pathways. The amide group at the 7-position introduces a polar interaction surface, while the ester functionality at the 2-position provides a site for further derivatization. These structural features contribute to the compound's potential as a lead molecule in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on tetrahydroisoquinoline derivatives due to their diverse biological activities. Studies have demonstrated that these compounds exhibit properties such as analgesic, anti-inflammatory, and neuroprotective effects. The specific substitution pattern in Methyl 7-(2E)-3-(furan-2-yl)prop-2-enamido-1,2,3,4-tetrahydroisoquinoline-2-carboxylate suggests that it may interact with various biological targets, making it a promising candidate for further exploration.

The incorporation of the furan moiety into the molecular structure is particularly noteworthy. Furan derivatives are known for their ability to enhance binding affinity and selectivity in drug design. The electron-rich nature of the furan ring can facilitate hydrogen bonding interactions with biological targets, thereby improving the compound's pharmacological profile. Additionally, the presence of a double bond (indicated by the (2E) notation) introduces conformational flexibility, which can be exploited to optimize binding interactions.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of small molecules like Methyl 7-(2E)-3-(furan-2-yl)prop- enamido- 1, 2, 3, 4- tetrahydroisoquinoline- carboxylate towards various protein targets. These virtual screening approaches have accelerated the identification of promising candidates for experimental validation. For instance, studies have suggested that this compound may interact with enzymes involved in neurotransmitter synthesis and degradation pathways. Such interactions could underpin its potential use in treating neurological disorders.

The synthesis of Methyl 7-(furan- ^E)- 3-(furaⁿ- )p rop -
enamido- 1,
This underscores its significance as a building block for drug discovery efforts aimed at addressing unmet medical needs.

In conclusion,Methyl 7-(furan - 2 - yl)prop - )enamido- 1 , )tetrahydroisoquinoline- carboxylate CAS No .1448140 -18 -8 ) represents an exciting opportunity for researchers exploring novel therapeutic strategies . Its complex structural features , combined with its predicted biological activities , position it as a valuable asset in pharmaceutical development pipelines . As research continues to uncover new insights into its pharmacological properties , this compound is poised to play a pivotal role in advancing our understanding of disease mechanisms and developing innovative treatments . p >